Cas no 2228807-38-1 (1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2228807-38-1
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6276816
• PubChem ID: 165622236
• Update Time: 2025-10-28

1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid
• 1-({4-[(tert-butoxy)carbonyl]morpholin-3-yl}methyl)cyclopropane-1-carboxylic acid
• EN300-1901299
• 2228807-38-1

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-6-7-19-9-10(15)8-14(4-5-14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： WBRSZLKDRLQKJG-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid

Introduction to 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic Acid (CAS No. 2228807-38-1)

1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2228807-38-1, belongs to a class of molecules that exhibit promising pharmacological activities. The presence of multiple functional groups, including a cyclopropane ring, a morpholine moiety, and a tert-butoxycarbonyl (Boc) group, contributes to its intricate chemical behavior and potential biological significance.

The cyclopropane ring is a key structural feature of this compound, known for its strained three-membered carbon framework. This structural constraint often enhances the reactivity and binding affinity of the molecule, making it a valuable scaffold in drug design. The morpholine moiety, on the other hand, is frequently incorporated into pharmaceuticals due to its ability to improve solubility and metabolic stability. Additionally, the Boc group serves as an protecting group for amine functionalities, ensuring controlled reaction conditions during synthetic processes.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, cyclopropanes have been particularly studied for their ability to modulate enzyme activity and interact with biological targets. The combination of these features in 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid positions it as a promising candidate for further exploration in drug discovery.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial research suggests that it may exhibit properties relevant to neurological disorders, given the presence of morpholine, which is commonly found in drugs targeting central nervous system (CNS) pathways. The cyclopropane ring's unique reactivity also suggests potential interactions with various enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the Boc group is particularly critical, as it protects the amine functionality during subsequent synthetic steps. This protection-deprotection strategy is a common practice in pharmaceutical synthesis, ensuring that reactive sites are selectively modified without unwanted side reactions.

One of the most intriguing aspects of 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid is its potential role as an intermediate in the synthesis of more complex molecules. Researchers are exploring its use as a building block for larger peptidomimetics and small-molecule drugs. The cyclopropane ring, in particular, has been shown to enhance binding affinity when incorporated into drug candidates targeting protein-protein interactions.

The morpholine moiety also contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic properties. This adaptability makes it an attractive candidate for structure-based drug design, where subtle changes in molecular structure can significantly impact biological activity. Current research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness, making this compound more accessible for industrial applications.

As computational chemistry techniques continue to advance, virtual screening methods are being employed to identify potential binding partners for 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid. These simulations help predict how the compound interacts with biological targets at the molecular level, providing insights into its mechanism of action. Such computational approaches are complementing traditional experimental methods, accelerating the drug discovery process.

The future prospects of this compound are promising, with ongoing studies aimed at elucidating its full pharmacological profile. Researchers are particularly interested in exploring its potential as an antagonist or agonist for various receptors and enzymes. The unique combination of structural features makes it a versatile tool for investigating novel therapeutic strategies across multiple disease areas.

In conclusion, 1-({4-(tert-butoxy)carbonylmorpholin-3-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2228807-38-1) represents an exciting advancement in pharmaceutical chemistry. Its intricate structure and functional groups offer numerous possibilities for developing new drugs with improved efficacy and selectivity. As research continues to uncover its full potential, this compound is poised to play a significant role in future medical treatments.